Cas no 1512165-72-8 (3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid
• CAS No: 1512165-72-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6506896
• PubChem ID: 82606894
• Update Time: 2025-05-21

3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid
• EN300-1817079
• 1512165-72-8

• Inchi： 1S/C10H12FNO2/c1-6-4-7(2-3-9(6)11)8(5-12)10(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)
• InChI Key： RJRJCUXINMDYJO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C(=O)O)CN

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid

3-Amino-2-(4-fluoro-3-methylphenyl)propanoic Acid: A Comprehensive Overview

The compound 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid, identified by the CAS number CAS No. 1512165-72-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research.

The molecular structure of 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid comprises a propanoic acid backbone with an amino group at the third position and a substituted phenyl group at the second position. The phenyl ring is further substituted with a fluorine atom at the para position and a methyl group at the meta position. This arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the importance of 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for peptide synthesis, where its amino and carboxylic acid groups play crucial roles in forming peptide bonds. Additionally, the compound's ability to act as a chiral auxiliary has been investigated, offering new avenues for asymmetric synthesis.

In terms of synthesis, several methods have been reported for the preparation of 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid. One common approach involves the Friedel-Crafts alkylation of fluorobenzene derivatives followed by amino group introduction via reductive amination. Another method utilizes Suzuki coupling reactions to construct the aryl-propanoic acid moiety. These synthetic routes have been optimized to improve yield and purity, ensuring scalability for industrial applications.

The pharmacological properties of 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid have been extensively studied. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, where it shows potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid. Molecular docking studies reveal that this compound can interact with key enzymes involved in inflammatory responses, providing insights into its therapeutic mechanisms. Additionally, QSAR (Quantitative Structure-Activity Relationship) models have been developed to correlate its structural features with biological activity, aiding in the design of more potent analogs.

The application of green chemistry principles has also influenced the synthesis and utilization of 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid. Eco-friendly reaction conditions, such as microwave-assisted synthesis and enzymatic catalysis, have been employed to reduce environmental impact while maintaining high yields. These sustainable practices align with current trends in pharmaceutical manufacturing.

In conclusion, 3-amino-2-(4-fluoro-3-methylphenyl)propanoic acid, CAS No. 1512165-72-8, stands out as a versatile compound with immense potential in drug discovery and chemical synthesis. Its unique structure, coupled with recent research advancements, positions it as a key player in addressing unmet medical needs. Continued exploration into its properties and applications will undoubtedly pave the way for innovative therapeutic solutions.